Cas no 2228370-38-3 (3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid)

3-3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid is a specialized pyrazole derivative with a butanoic acid side chain, offering versatility as an intermediate in organic synthesis. Its structure combines a methoxycarbonyl group and a methyl-substituted pyrazole ring, which can serve as a key building block for pharmaceuticals, agrochemicals, and fine chemicals. The presence of both ester and carboxylic acid functionalities allows for further derivatization, enhancing its utility in multi-step synthetic routes. This compound exhibits stability under standard handling conditions, facilitating its use in research and industrial applications. Its well-defined reactivity profile makes it a valuable reagent for constructing complex heterocyclic frameworks.

3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid structure

2228370-38-3 structure

Product Name:3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid

CAS No:2228370-38-3

MF:C₁₀H₁₄N₂O₄

MW:226.229162693024

CID:5858877

PubChem ID:165733430

Update Time:2025-10-17

3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid
- 2228370-38-3
- 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid
- EN300-1777832
- Inchi： 1S/C10H14N2O4/c1-6(4-9(13)14)8-5-7(10(15)16-3)11-12(8)2/h5-6H,4H2,1-3H3,(H,13,14)
- InChI Key： GPPSWVVOOJGKLJ-UHFFFAOYSA-N
- SMILES： OC(CC(C)C1=CC(C(=O)OC)=NN1C)=O

Computed Properties

Exact Mass: 226.09535693g/mol
Monoisotopic Mass: 226.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 81.4Å²

3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylbutanoic acid Pricemore >>

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Enamine	EN300-1777832-0.05g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	0.05g	$1417.0	2023-09-20
Enamine	EN300-1777832-0.1g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	0.1g	$1484.0	2023-09-20
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Enamine	EN300-1777832-0.5g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	0.5g	$1619.0	2023-09-20
Enamine	EN300-1777832-1.0g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	1g	$1686.0	2023-06-02
Enamine	EN300-1777832-2.5g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	2.5g	$3304.0	2023-09-20
Enamine	EN300-1777832-5.0g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	5g	$4890.0	2023-06-02
Enamine	EN300-1777832-10.0g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	10g	$7250.0	2023-06-02
Enamine	EN300-1777832-1g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	1g	$1686.0	2023-09-20
Enamine	EN300-1777832-5g	3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]butanoic acid	2228370-38-3	5g	$4890.0	2023-09-20